Cas no 404952-79-0 (Cyclopropanecarboxylicacid, 2,2-dimethylpropyl ester)
404952-79-0 structure
Product Name:Cyclopropanecarboxylicacid, 2,2-dimethylpropyl ester
CAS No:404952-79-0
MF:C9H16O2
MW:156.222143173218
CID:326023
PubChem ID:45090227
Update Time:2025-04-19
Cyclopropanecarboxylicacid, 2,2-dimethylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxylicacid, 2,2-dimethylpropyl ester
- 2,2-dimethylpropyl cyclopropanecarboxylate
- Cyclopropanecarboxylic acid, 2,2-dimethylpropyl ester (9CI)
- DTXSID40666588
- 404952-79-0
- SCHEMBL6141219
- Cyclopropanecarboxylic acid, 2,2-dimethylpropyl ester
-
- Inchi: 1S/C9H16O2/c1-9(2,3)6-11-8(10)7-4-5-7/h7H,4-6H2,1-3H3
- InChI Key: XQMJIKMKMVSGHD-UHFFFAOYSA-N
- SMILES: O(CC(C)(C)C)C(C1CC1)=O
Computed Properties
- Exact Mass: 156.115029749g/mol
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26.3Ų
Cyclopropanecarboxylicacid, 2,2-dimethylpropyl ester Related Literature
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
404952-79-0 (Cyclopropanecarboxylicacid, 2,2-dimethylpropyl ester) Related Products
- 4606-07-9(Ethyl Cyclopropylcarboxylate)
- 71441-76-4(1-Methylcyclopropanecarboxylic Acid Ethyl Ester)
- 5129-37-3(Propanoic acid,2,2-dimethyl-, butyl ester)
- 33993-24-7(Cyclopropanecarboxylic Acid Anhydride)
- 33329-70-3(ethyl 1-formylcyclopropane-1-carboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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